2-Chloro-4-(4-chloro-phenyl)-6-trifluoromethyl-pyrimidine

• Molecular Formula: C11H5Cl2F3N2
• Molecular Weight: 293.07 g/mol
• IUPAC Name: 2-chloro-4-(4-chlorophenyl)-6-(trifluoromethyl)pyrimidine
• InChI: InChI=1S/C11H5Cl2F3N2/c12-7-3-1-6(2-4-7)8-5-9(11(14,15)16)18-10(13)17-8/h1-5H
• InChI Key: KBMDTFIQRWGXRE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=CC(=NC(=N2)Cl)C(F)(F)F)Cl

Description

2-Chloro-4-(4-chloro-phenyl)-6-trifluoromethyl-pyrimidine is a useful research compound. Its molecular formula is C11H5Cl2F3N2 and its molecular weight is 293.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The title compound was prepared from 4-(4-chloro-phenyl)-6-trifluoromethyl-1H-pyrimidin-2-one (6.96 g, 25.3 mmol) and phosphoryl chloride (80 mL) according to the general procedure I. Obtained as an off-white solid (7.35 g, 99%). MS (EI) 292.0 [(M)+]; mp 108° C.